Cas no 92192-93-3 (10H-Phenothiazin-2-amine, N,N-dimethyl-)

10H-Phenothiazin-2-amine, N,N-dimethyl- structure
92192-93-3 structure
Product Name:10H-Phenothiazin-2-amine, N,N-dimethyl-
CAS No:92192-93-3
MF:C14H14N2S
MW:242.339361667633
CID:754268
PubChem ID:71328850
Update Time:2025-04-19

10H-Phenothiazin-2-amine, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazin-2-amine, N,N-dimethyl-
    • N,N-dimethyl-10H-phenothiazin-2-amine
    • DTXSID60757745
    • 2-dimethyl-aminophenothiazine
    • 92192-93-3
    • Inchi: 1S/C14H14N2S/c1-16(2)10-7-8-14-12(9-10)15-11-5-3-4-6-13(11)17-14/h3-9,15H,1-2H3
    • InChI Key: YCFJVFNYWSEEJT-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NC2C=C(C=CC1=2)N(C)C

Computed Properties

  • Exact Mass: 242.08776963g/mol
  • Monoisotopic Mass: 242.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 40.6Ų
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